Cas no 1249269-64-4 (methyl 2-(propan-2-yl)-1H-imidazole-4-carboxylate)

• Product Name: methyl 2-(propan-2-yl)-1H-imidazole-4-carboxylate
• CAS No: 1249269-64-4
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 4564568
• PubChem ID: 18722161
• Update Time: 2025-05-20

methyl 2-(propan-2-yl)-1H-imidazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-isopropyl-1H-imidazole-5-carboxylate
• methyl 2-(propan-2-yl)-1H-imidazole-4-carboxylate
• methyl 2-isopropyl-1H-imidazole-4-carboxylate
• 1H-Imidazole-5-carboxylic acid, 2-(1-methylethyl)-, methyl ester
• AKOS011533348
• SCHEMBL8225066
• methyl 2-propan-2-yl-1H-imidazole-5-carboxylate
• DB-125116
• 1249269-64-4
• F8882-9296
• AT32554
• EN300-1256828
• Z969202540
• SCHEMBL1830560
• RTORDFSBXDPJNX-UHFFFAOYSA-N

• Inchi： 1S/C8H12N2O2/c1-5(2)7-9-4-6(10-7)8(11)12-3/h4-5H,1-3H3,(H,9,10)
• InChI Key： RTORDFSBXDPJNX-UHFFFAOYSA-N
• SMILES： C1(C(C)C)NC(C(OC)=O)=CN=1

Computed Properties

• Exact Mass: 168.089877630g/mol
• Monoisotopic Mass: 168.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55Ų

Additional information on methyl 2-(propan-2-yl)-1H-imidazole-4-carboxylate

Comprehensive Overview of Methyl 2-(Propan-2-yl)-1H-Imidazole-4-Carboxylate (CAS No. 1249269-64-4)

Methyl 2-(propan-2-yl)-1H-imidazole-4-carboxylate (CAS No. 1249269-64-4) is a specialized organic compound belonging to the imidazole family. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties and potential applications. The imidazole ring is a key pharmacophore in many biologically active molecules, making derivatives like this compound highly valuable for drug discovery and development.

The chemical structure of methyl 2-(propan-2-yl)-1H-imidazole-4-carboxylate features a carboxylate ester group at the 4-position and an isopropyl substituent at the 2-position of the imidazole core. This configuration contributes to its reactivity and versatility in synthetic chemistry. Researchers are particularly interested in its role as an intermediate in the synthesis of more complex molecules, such as heterocyclic compounds and bioactive agents.

In recent years, the demand for imidazole derivatives has surged, driven by their applications in medicinal chemistry and material science. For instance, methyl 2-(propan-2-yl)-1H-imidazole-4-carboxylate has been explored for its potential in designing enzyme inhibitors and antimicrobial agents. Its ester functionality also makes it a candidate for prodrug development, where controlled release of active metabolites is desired.

From a synthetic perspective, this compound is often prepared via multistep organic reactions, including condensation and esterification processes. The purity and yield of methyl 2-(propan-2-yl)-1H-imidazole-4-carboxylate are critical for its subsequent use in downstream applications. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to characterize its structure and ensure quality.

The growing interest in sustainable chemistry has also influenced research on this compound. Scientists are investigating green synthesis methods to reduce environmental impact while maintaining high efficiency. Topics like catalyst optimization and solvent-free reactions are frequently discussed in relation to imidazole derivatives, aligning with global trends toward eco-friendly practices.

Another area of exploration is the compound's potential in crop protection. Given the rising need for novel agrochemicals, methyl 2-(propan-2-yl)-1H-imidazole-4-carboxylate could serve as a building block for developing pesticides or herbicides with improved efficacy and lower toxicity. This aligns with the increasing consumer demand for sustainable agriculture solutions.

In summary, methyl 2-(propan-2-yl)-1H-imidazole-4-carboxylate (CAS No. 1249269-64-4) is a versatile compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structure and reactivity make it a valuable asset for researchers aiming to address contemporary challenges in drug discovery and green chemistry. As scientific advancements continue, this compound is likely to play an even more prominent role in innovation.